![molecular formula C11H10FNO4S3 B2961777 3-[(4-Methylthiophen-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride CAS No. 2094219-65-3](/img/structure/B2961777.png)
3-[(4-Methylthiophen-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride
Description
Synthesis Analysis
The synthetic methods for obtaining this compound involve heterocyclization of various substrates. Specific reactions and conditions may vary, but typical approaches include condensation reactions such as Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . These methods allow the incorporation of the thiophene ring system.
Molecular Structure Analysis
The molecular structure of 3-[(4-Methylthiophen-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride consists of a benzene ring with a sulfamoyl group attached at one position and a sulfonyl fluoride group at another. The 4-methylthiophene moiety contributes to its overall structure .
Chemical Reactions Analysis
While specific reactions involving this compound may vary, it can participate in various synthetic transformations. For instance, it may undergo fluorosulfonylation reactions using gaseous sulfuryl fluoride (SO2F2) .
Safety and Hazards
properties
IUPAC Name |
3-[(4-methylthiophen-3-yl)sulfamoyl]benzenesulfonyl fluoride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNO4S3/c1-8-6-18-7-11(8)13-20(16,17)10-4-2-3-9(5-10)19(12,14)15/h2-7,13H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKCAGUPANMCECW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC=C1NS(=O)(=O)C2=CC(=CC=C2)S(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FNO4S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-Methylthiophen-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride | |
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